Cas no 1807194-33-7 (Ethyl 3-chloro-5-cyano-2-(trifluoromethyl)benzoate)

• Product Name: Ethyl 3-chloro-5-cyano-2-(trifluoromethyl)benzoate
• CAS No: 1807194-33-7
• MF: C₁₁H₇ClF₃NO₂
• MW: 277.626992464066
• CID: 4947609
• Update Time: 2025-07-01

Ethyl 3-chloro-5-cyano-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-5-cyano-2-(trifluoromethyl)benzoate

• Inchi： 1S/C11H7ClF3NO2/c1-2-18-10(17)7-3-6(5-16)4-8(12)9(7)11(13,14)15/h3-4H,2H2,1H3
• InChI Key： WUKLDXFEDHTFCY-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#N)=CC(C(=O)OCC)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 3.4
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-chloro-5-cyano-2-(trifluoromethyl)benzoate

Ethyl 3-chloro-5-cyano-2-(trifluoromethyl)benzoate (CAS No. 1807194-33-7): A Comprehensive Overview

Ethyl 3-chloro-5-cyano-2-(trifluoromethyl)benzoate (CAS No. 1807194-33-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for further exploration in drug development and synthetic applications.

The molecular structure of Ethyl 3-chloro-5-cyano-2-(trifluoromethyl)benzoate consists of a benzoate core substituted with several functional groups, including a chloro group at the 3-position, a cyano group at the 5-position, and a trifluoromethyl group at the 2-position. These substituents contribute to the compound's overall reactivity and potential biological activity, making it an intriguing subject for synthetic chemists and pharmacologists.

In recent years, there has been a growing interest in developing novel compounds with enhanced pharmacological properties. The presence of the cyano group in Ethyl 3-chloro-5-cyano-2-(trifluoromethyl)benzoate suggests potential bioactivity, as cyano-substituted benzoates have been reported to exhibit various therapeutic effects. Furthermore, the trifluoromethyl group is known to improve metabolic stability and binding affinity, which are crucial factors in drug design.

One of the most compelling aspects of Ethyl 3-chloro-5-cyano-2-(trifluoromethyl)benzoate is its versatility in synthetic chemistry. The compound can serve as a key intermediate in the synthesis of more complex molecules, including heterocyclic compounds and biologically active scaffolds. Researchers have leveraged its structural features to develop novel derivatives with improved pharmacokinetic profiles and enhanced therapeutic efficacy.

Recent studies have highlighted the potential of Ethyl 3-chloro-5-cyano-2-(trifluoromethyl)benzoate in the development of anti-inflammatory and anti-cancer agents. The combination of electron-withdrawing groups such as the cyano and chloro substituents enhances its interactions with biological targets, making it a promising candidate for further investigation. Additionally, the trifluoromethyl group contributes to its lipophilicity, which is often desirable in drug candidates to ensure adequate membrane permeability.

The synthesis of Ethyl 3-chloro-5-cyano-2-(trifluoromethyl)benzoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to achieve high yields and purity. These techniques underscore the compound's importance in modern synthetic chemistry and its potential applications in industrial settings.

The pharmacological evaluation of Ethyl 3-chloro-5-cyano-2-(trifluoromethyl)benzoate has revealed several interesting properties. In vitro studies have demonstrated its ability to modulate various biological pathways, including those involved in inflammation and cell proliferation. These findings suggest that it may have therapeutic potential in conditions such as arthritis and cancer. However, further preclinical studies are necessary to fully elucidate its mechanism of action and safety profile.

The future prospects for Ethyl 3-chloro-5-cyano-2-(trifluoromethyl)benzoate are vast, particularly in the realm of drug discovery and development. Its unique structural features make it an attractive scaffold for designing novel therapeutics with improved efficacy and reduced side effects. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in pharmaceutical innovation.

In conclusion, Ethyl 3-chloro-5-cyano-2-(trifluoromethyl)benzoate (CAS No. 1807194-33-7) is a multifaceted compound with significant potential in pharmaceutical chemistry. Its structural complexity and functional diversity make it a valuable tool for synthetic chemists and pharmacologists alike. With ongoing research efforts aimed at exploring its therapeutic applications, this compound is poised to make meaningful contributions to the field of medicinal chemistry.